Cas no 823809-31-0 (Benzene, 1-[(1Z)-2-(4-methylphenyl)ethenyl]-2-nitro-)

Benzene, 1-[(1Z)-2-(4-methylphenyl)ethenyl]-2-nitro- structure
823809-31-0 structure
Product Name:Benzene, 1-[(1Z)-2-(4-methylphenyl)ethenyl]-2-nitro-
CAS No:823809-31-0
MF:C15H13NO2
MW:239.269223928452
CID:692646
PubChem ID:165347605
Update Time:2025-04-19

Benzene, 1-[(1Z)-2-(4-methylphenyl)ethenyl]-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-[(1Z)-2-(4-methylphenyl)ethenyl]-2-nitro-
    • 1-[2-(4-methylphenyl)ethenyl]-2-nitrobenzene
    • 1-[(1Z)-2-(4-Methylphenyl)ethenyl]-2-nitrobenzene
    • 823809-31-0
    • DTXSID401233692
    • Inchi: 1S/C15H13NO2/c1-12-6-8-13(9-7-12)10-11-14-4-2-3-5-15(14)16(17)18/h2-11H,1H3/b11-10-
    • InChI Key: BOEQYEBHKXREIP-KHPPLWFESA-N
    • SMILES: [O-][N+](C1C=CC=CC=1/C=C\C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 239.094628657g/mol
  • Monoisotopic Mass: 239.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 45.8Ų
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